N-(2-(1-benzylpyrrolidin-3-yl)ethyl)propan-2-amine

• Molecular Formula: C16H26N2
• Molecular Weight: 246.39 g/mol
• IUPAC Name: N-[2-(1-benzylpyrrolidin-3-yl)ethyl]propan-2-amine
• InChI: InChI=1S/C16H26N2/c1-14(2)17-10-8-16-9-11-18(13-16)12-15-6-4-3-5-7-15/h3-7,14,16-17H,8-13H2,1-2H3
• InChI Key: SLGMAWQXTSQGFO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCCC1CCN(C1)CC2=CC=CC=C2

Description

N-(2-(1-benzylpyrrolidin-3-yl)ethyl)propan-2-amine is a complex organic compound that features a pyrrolidine ring, a benzyl group, and an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-(1-benzylpyrrolidin-3-yl)ethyl)propan-2-amine typically involves the construction of the pyrrolidine ring followed by the introduction of the benzyl and amine groups. One common method involves the cyclization of appropriate precursors to form the pyrrolidine ring, followed by alkylation to introduce the benzyl group.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

N-(2-(1-benzylpyrrolidin-3-yl)ethyl)propan-2-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

Substitution: The benzyl and amine groups can participate in substitution reactions to form new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH to ensure selective reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or ketones, while substitution reactions can produce a wide range of derivatives with different functional groups .

Scientific Research Applications

N-(2-(1-benzylpyrrolidin-3-yl)ethyl)propan-2-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2-(1-benzylpyrrolidin-3-yl)ethyl)propan-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrrolidine ring and benzyl group play crucial roles in binding to these targets, while the amine group can participate in hydrogen bonding and other interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• 2-(1-Benzylpyrrolidin-3-yl)ethanamine dihydrochloride
• N-(Pyridin-3-ylmethyl)propan-2-amine
• 2-(pyrrolidin-1-yl)pyrimidines

Uniqueness

N-(2-(1-benzylpyrrolidin-3-yl)ethyl)propan-2-amine is unique due to its specific combination of functional groups and structural features. The presence of the pyrrolidine ring, benzyl group, and amine group provides a versatile scaffold for various chemical modifications and interactions with biological targets .